Cas no 74618-04-5 (3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole)

• Product name: 3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole
• CAS No: 74618-04-5
• MF: C₁₆H₁₂N₂O
• MW: 248.27928
• CID: 1768589
• PubChem ID: 1236282

3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole
• BRN 5559414
• AQ-344/43100122
• (1)Benzopyrano(4,3-c)pyrazole, 2,4-dihydro-3-phenyl-
• 2,4-Dihydro-3-phenyl(1)benzopyrano(4,3-c)pyrazole
• 3-Phenyl-2,4-dihydro[1]benzopyrano[4,3-c]pyrazole
• DTXSID90996120
• 74618-04-5

• Inchi： InChI=1S/C16H12N2O/c1-2-6-11(7-3-1)15-13-10-19-14-9-5-4-8-12(14)16(13)18-17-15/h1-9H,10H2,(H,17,18)
• InChI Key： ARXFBCCVCDACKG-UHFFFAOYSA-N
• SMILES： C1C2=C(C3=CC=CC=C3O1)NN=C2C4=CC=CC=C4

Computed Properties

• Exact Mass: 248.09506
• Monoisotopic Mass: 248.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91